Cas no 2415-24-9 (Catalpol)

• Product Name: Catalpol
• CAS No: 2415-24-9
• MF: C₁₅H₂₂O₁₀
• MW: 362.3292
• MDL: MFCD11111524
• CID: 42911
• PubChem ID: 24721256
• Update Time: 2026-06-11

Catalpol Chemical and Physical Properties

Names and Identifiers

• Catalpol
• CATAPOL
• beta-d-glucopyranoside,1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(hydroxymethyl)
• catalpinoside
• de(p-hydroxybenzoyl)catalposide
• des-p-hydroxybenzoyl-catalposid
• oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl,(1as-(1a-alpha,1b-beta,2-beta,5a-beta
• CATALPOL(AS) PrintBack
• CATALPOL(RG)
• catalposide
• methyl iridoid glycoside
• (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-Hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl-β-D-glucopyranoside
• [1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6a.alpha.)]-1a,1b,2,5a,6,6a-Hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl-beta-D-glucopyranoside
• [ "" ]
• 2-[[(1R,2S,6R)-5-Hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-(hydro
• Z3247478086
• HMS3885K12
• s3909
• EN300-19650800
• CCG-268188
• (3R,4S,5S,6R)-2-[[(1S,2S,4S,5S,6R,10S)-5-Hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Q-100307
• 2415-24-9
• MFCD11111524
• (3R,4S,5S,6R)-2-{[(1S,2S,4S,5S,6R,10S)-5-hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.0,2,4]dec-7-en-10-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS030487065
• (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-Hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl-beta-D-glucopyranoside
• HY-N0820
• AS-75213
• Q1050267
• DTXCID20101341
• (2S,3R,4S,5S,6R)-2-[[(1S,2S,4S,5S,6R,10S)-5-hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• JCX5L7JIC2
• 1ST000982
• (2S,3R,4S,5S,6R)-2-{[(1S,2S,4S,5S,6R,10S)-5-HYDROXY-2-(HYDROXYMETHYL)-3,9-DIOXATRICYCLO[4.4.0.0(2),?]DEC-7-EN-10-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl, (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha))-
• UNII-JCX5L7JIC2
• CHEMBL513223
• Catalpol, >=96% (HPLC)
• (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-Hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl beta-D-glucopyranoside
• SCHEMBL420515
• (1S,5R,6R)-2-[(1S,1bS,2S,5aR,6S)-6-hydroxy-1a-((S)-hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydro-1,3-dioxa-cyclopropa[a]inden-2-yloxy]-6-((S)-hydroxymethyl)-tetrahydro-pyran-3,4,5-triol
• NCGC00163523-01
• AKOS024264429
• Digitalis purpurea L
• BDBM50259972
• CHEBI:69797
• Catalposide, des-p-hydroxybenzoyl-
• (2S,3R,4S,5S,6R)-2-(((1aS,1bS,2S,5aR,6S,6aS)-6-hydroxy-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[2',3':4,5]cyclopenta[1,2-c]pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• AC-8052
• AM84820
• (1AS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha))-1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl-beta-D-glucopyranoside
• CCG-208299
• SR-05000002315-2
• NS00027567
• EINECS 219-324-0
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl, (1aS-(1a-alpha,1b-beta,2-beta,5a-beta,6-beta,6a-alpha))-
• LMPR0102070007
• SR-05000002315
• DTXSID60178850
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-6-hydroxy- 1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl, (1aS-(1a-alpha,1b-beta,2-beta,5a-beta,6-beta,6a-alpha))-
• BCP11501
• FT-0623516
• (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-Hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl-?-D-glucopyranoside Catalpinoside
• Catalpinoside;De(p-hydroxybenzoyl)catalposide
• LS-14440
• (2S,3R,4S,5S,6R)-2-[[(1S,2S,4S,5S,6R,10S)-5-hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.0^{2,4]dec-7-en-10-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3S,4R,5R,6S)-2-[[(1R,2R,4R,5R,6S,10R)-5-Hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS015856497
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl,(1aS-(1a-alpha,1b-beta,2-beta,5a-beta,6-beta,6a-alpha))-
• LHDWRKICQLTVDL-PZYDOOQISA-N

• MDL： MFCD11111524
• Inchi： 1S/C15H22O10/c16-3-6-9(19)10(20)11(21)14(23-6)24-13-7-5(1-2-22-13)8(18)12-15(7,4-17)25-12/h1-2,5-14,16-21H,3-4H2/t5-,6?,7+,8?,9?,10?,11?,12?,13?,14?,15-/m1/s1
• InChI Key： LHDWRKICQLTVDL-AOOKONQDSA-N
• SMILES： O1C2([H])C([H])([C@]3([H])C([H])=C([H])OC([H])([C@@]3([H])[C@@]12C([H])([H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 362.12100
• Monoisotopic Mass: 362.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 362.33
• Surface Charge: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 162

Experimental Properties

• Color/Form: Powder
• Density: 1.5320
• Melting Point: 203-205°C
• Boiling Point: 675.6℃ at 760 mmHg
• Flash Point: 362.4 °C
• Refractive Index: 1.679
• PSA: 161.60000
• LogP: -3.59030
• Solubility: Slightly soluble in water, solubility <1%

Catalpol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：LZ5776816
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Iridoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Catalpol

Introduction to Catalpol (CAS No. 2415-24-9)

Catalpol, a naturally occurring flavonolignan, is a compound with the chemical name (2R,3R)-2,3-dihydroxy-4-(4-hydroxyphenyl)-2-(4-hydroxyphenylmethyl)-butanone. Its CAS number is 2415-24-9, which uniquely identifies it in the chemical and pharmaceutical industries. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications.

The chemical structure of Catalpol features a lignan core with hydroxyl groups at strategic positions, which contribute to its remarkable pharmacological properties. Flavonolignans are a class of polyphenolic compounds known for their antioxidant, anti-inflammatory, and anticancer effects. Catalpol, in particular, has been extensively studied for its role in modulating various cellular pathways, making it a promising candidate for drug development.

Recent research has highlighted the therapeutic potential of Catalpol in several disease models. Studies have demonstrated its ability to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound's antioxidant properties have also been exploited in the treatment of neurodegenerative diseases, where it has shown promise in reducing oxidative stress and protecting neuronal cells.

In addition to its anti-cancer and neuroprotective effects, Catalpol has been investigated for its role in cardiovascular health. Research indicates that it can improve endothelial function and reduce inflammation, thereby contributing to the prevention of atherosclerosis. These findings have opened new avenues for the development of cardiovascular drugs targeting chronic inflammatory conditions.

The pharmacokinetic profile of Catalpol is another area of active investigation. Studies have shown that it exhibits good oral bioavailability and can be effectively delivered to target tissues. However, its metabolic stability remains a challenge, necessitating further research into formulations that enhance its bioavailability while maintaining its therapeutic efficacy.

One of the most exciting developments in Catalpol research is its potential as an immunomodulatory agent. Preclinical studies have revealed that it can modulate immune responses by inhibiting pro-inflammatory cytokines and enhancing regulatory T cell activity. This property makes it a promising candidate for treating autoimmune diseases and chronic inflammatory disorders.

The synthesis of Catalpol has also been optimized to ensure scalability for industrial applications. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, making it more feasible for large-scale production. These advancements are crucial for translating laboratory findings into clinical applications.

Future directions in Catalpol research include exploring its mechanisms of action at the molecular level. Advanced techniques such as CRISPR-Cas9 gene editing and proteomics are being employed to unravel how Catalpol interacts with cellular targets. Understanding these interactions will provide insights into its therapeutic potential and help in designing more effective derivatives.

The role of Catalpol in personalized medicine is also gaining traction. By studying how different populations metabolize the compound, researchers can identify genetic markers that influence its efficacy and safety. This approach could lead to tailored treatment strategies that maximize benefits while minimizing side effects.

In conclusion, Catalpol (CAS No. 2415-24-9) is a multifaceted compound with significant therapeutic potential across various disease areas. Its diverse biological activities, coupled with ongoing research efforts aimed at optimizing its synthesis and delivery, position it as a promising candidate for future drug development. As our understanding of its mechanisms of action continues to evolve, so too will its applications in medicine and beyond.